Cas no 14756-51-5 (Disulfide, 4-methylphenyl 4-nitrophenyl)

• Product Name: Disulfide, 4-methylphenyl 4-nitrophenyl
• CAS No: 14756-51-5
• MF: C₁₃H₁₁NO₂S₂
• MW: 277.36194062233
• CID: 1318893
• PubChem ID: 385956
• Update Time: 2025-04-20

Disulfide, 4-methylphenyl 4-nitrophenyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, 4-methylphenyl 4-nitrophenyl
• 1-methyl-4-[(4-nitrophenyl)disulfanyl]benzene
• 4-Nitrophenyl p-tolyl disulfide
• DTXSID70327695
• SCHEMBL5026213
• AKOS024337458
• 14756-51-5
• NSC-677456

• Inchi： 1S/C13H11NO2S2/c1-10-2-6-12(7-3-10)17-18-13-8-4-11(5-9-13)14(15)16/h2-9H,1H3
• InChI Key： AVZZJPNRUVUVEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.02323
• Monoisotopic Mass: 277.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 43.14